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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for Reineckate
salt (Ammonium tetrathiocyanatodiamminechromate(III)), a compound utilized in various

laboratory applications, including the precipitation of primary and secondary amines.

Adherence to these guidelines is crucial to ensure personnel safety and prevent environmental

contamination.

Chemical and Physical Properties
Reineckate salt is a dark-red crystalline solid.[1][2][3] Key physical and chemical properties are

summarized in Table 1.

Table 1: Physical and Chemical Properties of Reineckate Salt
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Property Value

Chemical Formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O[1][2]

Molar Mass 354.42 g/mol [3]

Appearance Dark-red crystalline powder[3]

Melting Point 268-272 °C (decomposes)[3]

Solubility
Soluble in boiling water, acetone, and ethanol.

[1][2] Sparingly soluble in cold water.[4]

Stability

Moisture-sensitive.[3][5] Decomposes slowly in

aqueous or alcoholic solutions at room

temperature, a process accelerated by heat or

sunlight.[6][7]

Hazard Identification and Toxicity
Reineckate salt is classified as hazardous.[5][6] The primary hazards are associated with its

potential to cause harm if ingested, inhaled, or in contact with skin.[3][5][6] Upon

decomposition, it can release highly toxic hydrogen cyanide gas.[6][7]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[8]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[6][8]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[6][8]

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2]

Toxicological Data:
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While specific LD50 data for Reineckate salt is not readily available in the provided search

results, the toxicity of its components and decomposition products is a significant concern. The

trivalent chromium (Cr(III)) present in Reineckate salt is noted to be 500-1000 times less toxic

than the hexavalent form (Cr(VI)).[4] However, contact with acids can liberate very toxic

hydrogen cyanide gas.[1] Chronic exposure to cyanides may interfere with iodine uptake by the

thyroid gland.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Reineckate salt.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5]

To prevent eye contact with

dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[5]

To prevent skin contact and

absorption.

Body Protection

Laboratory coat and, if

necessary, chemical-resistant

apron or coveralls.[5]

To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is

recommended.[5]

To prevent inhalation of

harmful dust.

Handling and Storage Procedures
Proper handling and storage are critical to minimize risks associated with Reineckate salt.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[5]
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Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in areas where Reineckate salt is handled.[5]

Wash hands thoroughly after handling.[5]

Solutions of Reineckate salt should be handled with particular care as they can decompose

and release hydrogen cyanide.[6][7] This decomposition is faster at higher temperatures and

in the presence of light.[6][7]

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.[6][7]

Store away from incompatible materials such as strong oxidizing agents and acids.[5]

The salt is moisture-sensitive and should be protected from humidity.[3][5]

Spill and Waste Disposal Procedures
Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Wear Appropriate PPE: Don the PPE outlined in Table 3.

Contain the Spill: For dry spills, carefully sweep up the material, avoiding dust generation,

and place it in a labeled, sealed container for disposal.[5]

Decontaminate: Clean the spill area with soap and water.

Reporting: Report all spills to the appropriate safety personnel.

Waste Disposal:

Dispose of Reineckate salt and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.benchchem.com/product/b100417?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.benchchem.com/product/b100417?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/reinecke-salt-dic17632.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385027.htm
https://www.guidechem.com/encyclopedia/reinecke-salt-dic17632.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385027.htm
https://www.guidechem.com/encyclopedia/reinecke-salt-dic17632.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385027.htm
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.chembk.com/en/chem/Reinecke%20salt
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.benchchem.com/product/b100417?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of down the drain or in regular trash.[5]

Experimental Protocols
Reineckate salt is primarily used as a precipitating agent for primary and secondary amines,

including amino acids like proline and hydroxyproline, as well as alkaloids and histones.[1][2][7]

[9][10]

General Protocol for the Precipitation of Amines
This protocol provides a general methodology for the precipitation of a primary or secondary

amine from a solution.

Materials:

Reineckate salt

Sample containing the amine of interest

Dilute hydrochloric acid (HCl)

Distilled water

Beakers, graduated cylinders, and other appropriate glassware

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Sample Preparation: Dissolve the amine-containing sample in dilute HCl.

Precipitation: Slowly add a freshly prepared, saturated aqueous solution of Reineckate salt

to the acidic amine solution while stirring. The formation of a pink or reddish precipitate

indicates the presence of the amine reineckate.

Digestion: Allow the precipitate to stand for a period (e.g., 30 minutes to several hours) to

ensure complete precipitation. Gentle warming may be applied, but the temperature should
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not exceed 65°C to avoid decomposition of the Reineckate salt and the release of hydrogen

cyanide.[11]

Filtration: Collect the precipitate by vacuum filtration using a Büchner funnel and appropriate

filter paper.

Washing: Wash the precipitate with cold distilled water to remove any excess precipitating

agent and other soluble impurities.

Drying: Dry the precipitate in a drying oven at a low temperature (e.g., 80-100°C) to a

constant weight.

Quantification: The amount of amine can be determined gravimetrically from the weight of

the dried precipitate.

Visualizations
The following diagrams illustrate key safety and experimental workflows.

Caption: Workflow for safe handling and storage of Reineckate salt.

Caption: Emergency procedure for cleaning up a Reineckate salt spill.

Caption: Experimental workflow for amine precipitation using Reineckate salt.
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Caption: Potential toxicity pathways for Reineckate salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://haz-map.com/Agents/16148
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/reinecke-salt-dic17632.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385027.htm
https://www.echemi.com/sds/reinecke-salt-pd180521115360.html
https://www.chemeurope.com/en/encyclopedia/Reinecke%27s_salt.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3385027.htm?N=India
http://www.orgsyn.org/demo.aspx?prep=CV2P0555
https://www.benchchem.com/product/b100417#safety-and-handling-precautions-for-reineckate-salt
https://www.benchchem.com/product/b100417#safety-and-handling-precautions-for-reineckate-salt
https://www.benchchem.com/product/b100417#safety-and-handling-precautions-for-reineckate-salt
https://www.benchchem.com/product/b100417#safety-and-handling-precautions-for-reineckate-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

